Cas no 1805155-31-0 (Ethyl 5-chloro-3-cyano-2-methoxybenzoate)

• Product Name: Ethyl 5-chloro-3-cyano-2-methoxybenzoate
• CAS No: 1805155-31-0
• MF: C₁₁H₁₀ClNO₃
• MW: 239.655002117157
• CID: 4947679
• Update Time: 2025-06-15

Ethyl 5-chloro-3-cyano-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-3-cyano-2-methoxybenzoate

• Inchi： 1S/C11H10ClNO3/c1-3-16-11(14)9-5-8(12)4-7(6-13)10(9)15-2/h4-5H,3H2,1-2H3
• InChI Key： NGZKHLSARLXVLW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C(=C(C(=O)OCC)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2.5
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 5-chloro-3-cyano-2-methoxybenzoate

Ethyl 5-chloro-3-cyano-2-methoxybenzoate (CAS No. 1805155-31-0): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-chloro-3-cyano-2-methoxybenzoate (CAS No. 1805155-31-0) is a significant intermediate in the realm of pharmaceutical synthesis, playing a pivotal role in the development of various therapeutic agents. This compound, characterized by its unique structural features, has garnered considerable attention due to its utility in constructing complex molecular frameworks essential for drug discovery and development.

The structural motif of Ethyl 5-chloro-3-cyano-2-methoxybenzoate encompasses a benzoate core substituted with a chloro group at the 5-position, a cyano group at the 3-position, and a methoxy group at the 2-position. This arrangement not only imparts distinct electronic properties but also facilitates diverse chemical transformations, making it an invaluable building block in synthetic organic chemistry.

In recent years, the demand for novel pharmaceuticals has driven extensive research into the synthesis and application of such intermediates. The benzoate moiety, in particular, is widely recognized for its presence in numerous bioactive compounds, including nonsteroidal anti-inflammatory drugs (NSAIDs) and anticonvulsants. The presence of the chloro and cyano substituents further enhances its reactivity, enabling the formation of various functional groups that are crucial for drug design.

One of the most compelling aspects of Ethyl 5-chloro-3-cyano-2-methoxybenzoate is its role in constructing heterocyclic compounds, which are known for their broad spectrum of biological activities. Heterocycles are integral to many pharmacophores, and the ability to introduce them efficiently into molecular structures is a key consideration in medicinal chemistry. The cyano group in this compound can be particularly useful in forming amides or carboxamides, which are common pharmacological functionalities.

The methoxy group at the 2-position of the benzoate ring provides another layer of versatility. It can participate in various chemical reactions, such as nucleophilic substitution or oxidation, allowing for further derivatization and tailoring of the molecule to meet specific pharmacological requirements. This flexibility makes Ethyl 5-chloro-3-cyano-2-methoxybenzoate an attractive candidate for synthesizing a wide range of drug candidates.

Recent advancements in synthetic methodologies have further highlighted the importance of this intermediate. For instance, transition-metal-catalyzed cross-coupling reactions have enabled the efficient introduction of aryl or heteroaryl groups into the benzoate core. These reactions often proceed with high selectivity and yield, making them ideal for large-scale pharmaceutical production.

The chloro substituent on the benzoate ring also plays a crucial role in these transformations. It can serve as a leaving group in nucleophilic aromatic substitution reactions or be converted into other functional groups through metal-halogen exchange or direct functionalization. Such transformations are essential for generating diverse molecular architectures that can exhibit novel biological activities.

In addition to its synthetic utility, Ethyl 5-chloro-3-cyano-2-methoxybenzoate has been explored in various drug discovery programs aimed at identifying new therapeutic agents. Its structural features make it a promising scaffold for developing compounds with potential applications in areas such as anti-inflammatory, analgesic, and antimicrobial therapies. The ability to modify its core structure while retaining key pharmacophoric elements allows researchers to fine-tune its biological activity and optimize its pharmacokinetic properties.

The cyano group at the 3-position is particularly noteworthy for its potential biological effects. Cyano-substituted benzoates have been shown to exhibit inhibitory activity against certain enzymes and receptors, making them valuable starting points for developing enzyme inhibitors or receptor modulators. Furthermore, the cyano group can be reduced to an amine or converted into other functional groups that may enhance drug-like properties such as solubility and bioavailability.

The methoxy group at the 2-position also contributes to the overall pharmacological profile of derivatives derived from Ethyl 5-chloro-3-cyano-2-methoxybenzoate. Methoxy-substituted aromatic compounds are known to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. By incorporating this moiety into drug candidates, researchers can leverage these known bioactivities while exploring new therapeutic possibilities.

From a synthetic perspective, one of the most advantageous features of this compound is its amenability to multi-step functionalization. The presence of multiple reactive sites allows for sequential modifications without significant interference from other functional groups. This makes it an ideal candidate for constructing complex molecules through iterative synthetic strategies.

The benzoate core itself is well-studied and understood from both a synthetic and biological standpoint. Its stability under various reaction conditions makes it a reliable choice for building blocks in drug development pipelines. Additionally, its compatibility with modern synthetic techniques ensures that researchers can efficiently incorporate it into their synthetic schemes without encountering undue challenges.

In conclusion, Ethyl 5-chloro-3-cyano-2-methoxybenzoate (CAS No. 1805155-31-0) represents a versatile intermediate with significant potential in pharmaceutical synthesis. Its unique structural features enable diverse chemical transformations and facilitate the construction of complex molecular frameworks essential for drug discovery and development. The ongoing research into this compound underscores its importance as a building block in modern medicinal chemistry.